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Compound of Interest

Compound Name: ShK-Dap22

Cat. No.: B1140072

Audience: Researchers, scientists, and drug development professionals.

Introduction

ShK-Dap22 is a synthetic analog of the ShK toxin, originally isolated from the sea anemone
Stichodactyla helianthus. It is a potent and selective blocker of the voltage-gated potassium
channel Kv1.3, which is a key regulator of T lymphocyte activation.[1] This selectivity makes
ShK-Dap22 a valuable tool for studying autoimmune diseases and other inflammatory
conditions where T cells play a significant role.[1][2] Proper preparation of stock solutions is
critical for obtaining accurate and reproducible experimental results. This document provides a
detailed protocol for the preparation, handling, and storage of ShK-Dap22 stock solutions.

ShK-Dap22 Properties

A summary of the key quantitative data for ShK-Dap22 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 4012.7 g/mol [3]
Formula C166H268N54048S7 [3114]
Solubility Soluble up to 1 mg/mL in water  [3]

Purity >95% [3]

Storage (Lyophilized) -20°C [3][5]
Storage (Solution) -20°C or -80°C [61[7]

Experimental Protocol: Preparation of ShK-Dap22

Stock Solution

This protocol outlines the steps for reconstituting lyophilized ShK-Dap22 to create a stock

solution.

Materials:

e Lyophilized ShK-Dap22 peptide

e Sterile, nuclease-free water

» 0.1% Acetic acid in sterile water (optional, for enhanced solubility)

» Sterile, low-protein-binding polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Microcentrifuge

e Sonicator (optional)

Procedure:
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e Pre-Reconstitution Handling:

o Before opening the vial, centrifuge the lyophilized peptide for 5 minutes at 10,000 x g to
ensure all the powder is at the bottom of the tube.[8]

o Allow the vial to equilibrate to room temperature before opening to minimize condensation.

(8]
e Solvent Selection:

o The primary recommended solvent is sterile, nuclease-free water, as ShK-Dap22 is
soluble up to 1 mg/mL in water.[3]

o If solubility issues arise, a dilute acidic solution (e.g., 0.1% acetic acid in sterile water) can
be used, as is common for basic peptides.[9]

e Reconstitution to a 1 mM Stock Solution:

o To prepare a 1 mM stock solution, the required volume of solvent can be calculated using
the following formula:

Volume (uL) = (Mass of peptide (mg) / Molecular Weight ( g/mol )) * 1,000,000

Example for 1 mg of ShK-Dap22: VVolume (uL) = (1 mg /4012.7 g/mol ) * 1,000,000 =
249.2 uL

o Carefully add the calculated volume of sterile water to the vial containing the lyophilized
peptide.

o Gently vortex the vial to mix. If the peptide does not dissolve completely, brief sonication (3
cycles of 10 seconds, with cooling on ice in between) can aid dissolution.[6][3]

o Visually inspect the solution to ensure it is clear and free of particulates.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-
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protein-binding polypropylene tubes.[6]
o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[7]

e Working Solution Preparation:
o On the day of the experiment, thaw a single aliquot of the stock solution.

o Dilute the stock solution to the desired final concentration using the appropriate
experimental buffer. To prevent precipitation, it is good practice to add the peptide solution
dropwise to the buffer while gently agitating.[9]

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling the peptide.

o Handle the lyophilized powder in a chemical fume hood to avoid inhalation.

e While ShK-Dap22 has shown low toxicity in rodent models, it is a potent biological agent,
and direct contact should be avoided.[1][2]

Visualization

The following diagram illustrates the workflow for preparing the ShK-Dap22 stock solution.

Click to download full resolution via product page

Caption: Workflow for the preparation of ShK-Dap22 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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